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Compound of Interest

Compound Name: 3,4,5-Trichlorobenzaldehyde

Cat. No.: B1355452 Get Quote

An In-Depth Technical Guide to 3,4,5-Trichlorobenzaldehyde for Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 3,4,5-trichlorobenzaldehyde, a key chemical

intermediate. Designed for researchers, scientists, and professionals in drug development, it

moves beyond basic data to offer insights into its synthesis, characterization, and application,

emphasizing the rationale behind methodological choices to ensure scientific integrity and

reproducibility.

Introduction: The Strategic Importance of 3,4,5-
Trichlorobenzaldehyde
3,4,5-Trichlorobenzaldehyde is a polychlorinated aromatic aldehyde that serves as a critical

building block in advanced organic synthesis.[1] Its utility stems from the unique electronic

properties conferred by the three chlorine atoms on the benzaldehyde scaffold. These electron-

withdrawing groups significantly influence the reactivity of both the aldehyde functional group

and the aromatic ring, making it a valuable precursor for a range of complex molecules.

In the pharmaceutical and agrochemical industries, halogenated intermediates are frequently

employed to enhance the biological activity, metabolic stability, and lipophilicity of target

molecules.[2] The trichlorophenyl moiety of this compound is a strategic feature for molecular

design, enabling the synthesis of novel heterocyclic systems and other bioactive compounds
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with potential therapeutic applications, including antimicrobial and anti-inflammatory agents.[2]

This guide provides the foundational knowledge required to effectively utilize this versatile

reagent in a research and development setting.

Core Chemical Identity and Physicochemical
Properties
A precise understanding of a compound's properties is the bedrock of its effective application.

The identity and key physicochemical characteristics of 3,4,5-trichlorobenzaldehyde are

summarized below. These data are essential for planning reactions, purification procedures,

and analytical methods.

Property Value Source(s)

IUPAC Name 3,4,5-trichlorobenzaldehyde [3]

Molecular Formula C₇H₃Cl₃O [1][3][4]

Molecular Weight 209.46 g/mol [1][4][5][6]

Exact Mass 207.924948 Da [3][4]

CAS Number 56961-76-3 [1][3][4]

Appearance Solid [6]

Storage Inert atmosphere, 2-8°C [1][4][5]

Solubility
Dichloromethane, Ethyl

Acetate
[4]

SMILES
C1=C(C=C(C(=C1Cl)Cl)Cl)C=

O
[3][7]

InChIKey
GHMOHPITLLRUAC-

UHFFFAOYSA-N
[3][6]

Synthesis Pathway: A Mechanistic Approach
The synthesis of 3,4,5-trichlorobenzaldehyde often involves the formylation of a

corresponding trichlorobenzene derivative. A common and reliable laboratory-scale method
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utilizes a Grignard reaction, starting from a halogenated precursor like 5-bromo-1,2,3-

trichlorobenzene.

Causality in Experimental Design
The choice of this pathway is deliberate. 5-bromo-1,2,3-trichlorobenzene provides the correct

substitution pattern. The transformation of the bromo-substituent into a Grignard reagent using

isopropylmagnesium chloride is an effective way to create a nucleophilic carbon center on the

aromatic ring. This intermediate is highly reactive and would not be stable if isolated. The

subsequent reaction with an electrophilic formylating agent, such as N,N-dimethylformamide

(DMF), introduces the aldehyde group to yield the final product. The use of an inert atmosphere

is critical because Grignard reagents are highly sensitive to moisture and oxygen.

5-bromo-1,2,3-trichlorobenzene Grignard Reagent
(Intermediate)

1. Isopropylmagnesium chloride
 in Tetrahydrofuran (THF)

2. Inert atmosphere, Ice bath 3,4,5-Trichlorobenzaldehyde

3. N,N-dimethylformamide (DMF)
 in THF

4. Aqueous workup

Click to download full resolution via product page

Caption: Synthetic workflow for 3,4,5-trichlorobenzaldehyde via Grignard formylation.

Step-by-Step Laboratory Protocol
Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-bromo-

1,2,3-trichlorobenzene in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked

flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

Grignard Formation: Cool the solution in an ice bath to 0-5°C. Slowly add a solution of

isopropylmagnesium chloride in THF dropwise, maintaining the internal temperature below

5°C. Stir for 45-60 minutes at this temperature to ensure complete formation of the Grignard

reagent.

Formylation: Add N,N-dimethylformamide (DMF) dropwise via the dropping funnel, again

keeping the temperature below 5°C. The reaction is typically exothermic. After the addition is

complete, allow the mixture to stir for an additional 30 minutes.
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Quenching and Workup: Carefully quench the reaction by slowly adding a saturated aqueous

solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract the

product with ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

silica gel column chromatography to yield pure 3,4,5-trichlorobenzaldehyde.

Analytical Verification: Ensuring Compound
Integrity
Confirming the identity and purity of the synthesized or purchased compound is a non-

negotiable step in research. This self-validating process ensures the reliability of subsequent

experimental results. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique

for the structural elucidation of organic molecules.

Prepare Sample
(~5-10 mg in CDCl₃)

Acquire ¹H and ¹³C
NMR Spectra

Process Data
(Fourier Transform,
Phase Correction)

Interpret Spectra
(Chemical Shift, Integration,

Coupling Patterns)

Confirm Structure
& Assess Purity

Click to download full resolution via product page

Caption: Standard workflow for structural verification by NMR spectroscopy.

Expected NMR Spectral Features
¹H NMR: The proton NMR spectrum is expected to be simple. The aldehyde proton (-CHO)

will appear as a singlet significantly downfield, typically around 10 ppm. The two aromatic

protons on the ring are chemically equivalent and will appear as a singlet between 7.5 and

8.0 ppm. The integration ratio should be 1:2 (aldehyde:aromatic).

¹³C NMR: The carbon NMR will show distinct signals for the carbonyl carbon (around 190

ppm), the four unique aromatic carbons (with three attached to chlorine atoms and one to the

aldehyde group), and the two equivalent aromatic carbons bearing hydrogen atoms. The

exact chemical shifts can be predicted or compared against spectral databases.[8][9]
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Applications in Drug Discovery and Chemical
Synthesis
3,4,5-Trichlorobenzaldehyde is not an end product but a valuable starting material. Its primary

application lies in its use as a scaffold to introduce the trichlorophenyl moiety into larger, more

complex molecules.[1]

Synthesis of Heterocycles: It is a key precursor for synthesizing fused heterocyclic systems

like 1,2,4-triazolo[3,4-b][1][3][10]thiadiazoles and thiadiazines.[2] These classes of

compounds are actively investigated for their broad spectrum of biological activities. The

aldehyde group provides a reactive handle for condensation reactions with amines,

hydrazines, and other nucleophiles to build these complex ring systems.

Intermediate for Bioactive Molecules: The compound serves as a building block for specialty

chemicals and new pharmaceutical agents where the high degree of chlorination is desired

to modulate the molecule's electronic and pharmacokinetic properties.[1][2]

Safety, Handling, and Disposal
Working with chlorinated organic compounds requires adherence to strict safety protocols.

While specific toxicity data for 3,4,5-trichlorobenzaldehyde is limited, data from related

chlorobenzaldehydes suggest it should be handled as a hazardous substance.[11][12][13]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat.[14]

Handling: Use this compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[11][12] Avoid contact with skin and eyes, as it is expected to be

an irritant.[13][15] Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place, preferably under an inert

atmosphere as specified by the supplier, to maintain its stability.[4][5][15]

Disposal: Dispose of waste material and empty containers in accordance with local, state,

and federal regulations. This typically involves collection in a designated hazardous waste

container for incineration by a licensed facility.[12]
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Conclusion
3,4,5-Trichlorobenzaldehyde is a specialized chemical reagent with significant potential for

researchers in organic synthesis and medicinal chemistry. Its defining characteristics—the

molecular formula C₇H₃Cl₃O and a molecular weight of approximately 209.46 g/mol —are the

starting points for its application.[1][3][4] A thorough understanding of its synthesis, analytical

verification, and safe handling procedures, as outlined in this guide, is essential for leveraging

its unique chemical properties to advance the development of novel pharmaceuticals and

specialty materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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